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Compound of Interest

Compound Name: (R)-ZG197

Cat. No.: B12403449

Get Quote

(R)-ZG197, with the CAS Number 2999672-72-7, is a highly selective activator of

Staphylococcus aureus Caseinolytic protease P (SaClpP). These application notes provide

detailed recommendations for its handling, storage, and use in research applications, with a

primary focus on the recommended solvent and preparation of solutions for in vitro and in vivo

studies.

Chemical Information
Property Value

Chemical Formula C28H35F3N4O3

Molecular Weight 532.61 g/mol

CAS Number 2999672-72-7

Recommended Solvent and Stock Solution Preparation
The recommended solvent for preparing stock solutions of (R)-ZG197 is Dimethyl Sulfoxide

(DMSO). DMSO is a polar aprotic solvent that can dissolve a wide range of organic compounds

and is miscible with water and many organic solvents.[1][2][3]

Quantitative Data for Stock Solution Preparation in DMSO
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The following table provides the required volumes of DMSO to prepare stock solutions of (R)-
ZG197 at various concentrations, based on a molecular weight of 532.61 g/mol .

Desired
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

1 mM 1.88 mL 9.39 mL 18.78 mL

5 mM 0.38 mL 1.88 mL 3.76 mL

10 mM 0.19 mL 0.94 mL 1.88 mL

50 mM 0.04 mL 0.19 mL 0.38 mL

Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of (R)-ZG197 in DMSO.

Materials:

(R)-ZG197 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Procedure:

Equilibrate the vial of (R)-ZG197 powder to room temperature before opening to prevent

condensation of moisture.

Weigh out the desired amount of (R)-ZG197 powder using an analytical balance in a

chemical fume hood. For example, weigh 5 mg of (R)-ZG197.

Add the appropriate volume of DMSO to the powder to achieve a 10 mM concentration. For

5 mg of (R)-ZG197, add 0.94 mL of DMSO.
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Vortex the solution until the (R)-ZG197 is completely dissolved. Gentle warming in a 37°C

water bath can be used to aid dissolution if necessary.

Aliquot the stock solution into smaller volumes in sterile, light-protected tubes to avoid

repeated freeze-thaw cycles.

Store the stock solution at -20°C for long-term storage (months to years) or at 4°C for short-

term storage (days to weeks).

Application in In Vitro Assays
For most in vitro cellular and biochemical assays, the DMSO stock solution of (R)-ZG197
should be serially diluted with the appropriate aqueous buffer or cell culture medium to the final

desired working concentration. It is critical to ensure that the final concentration of DMSO in the

assay does not exceed a level that affects the experimental system, typically below 0.5% (v/v).

Experimental Workflow for In Vitro Assays
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Workflow for In Vitro Experiments with (R)-ZG197

Prepare 10 mM Stock
in DMSO

Perform Serial Dilutions
in Assay Buffer/Medium

Add Diluted (R)-ZG197
to Assay System

Incubate under
Defined Conditions

Data Acquisition
(e.g., plate reader)

Data Analysis
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Mechanism of Action of (R)-ZG197 in S. aureus
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]

2. gchemglobal.com [gchemglobal.com]

3. Dimethyl Sulfoxide | (CH3)2SO | CID 679 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for (R)-ZG197].
BenchChem, [2026]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12403449/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-r-zg197
https://www.benchchem.com/product/b12403449?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.gchemglobal.com/molecules/dmso/
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-Sulfoxide
https://www.benchchem.com/product/b12403449/docs#application-notes-and-protocols-for-r-zg197
https://www.benchchem.com/product/b12403449/docs#application-notes-and-protocols-for-r-zg197
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403449?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b12403449/docs#application-notes-and-protocols-for-
r-zg197]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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